Cas no 20187-61-5 (2-Hydroxyacetophenone; Methanesulfonyl)
20187-61-5 structure
Product Name:2-Hydroxyacetophenone; Methanesulfonyl
CAS No:20187-61-5
MF:C9H10O4S
MW:214.238301753998
CID:2840348
PubChem ID:13978979
Update Time:2025-04-21
2-Hydroxyacetophenone; Methanesulfonyl Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-[(methylsulfonyl)oxy]-1-phenyl-
- DTXSID60553688
- SCHEMBL2540632
- methanesulfonic acid 2-oxo-2-phenylethyl ester
- 2-Oxo-2-phenylethyl methanesulfonate
- 20187-61-5
- 2-Hydroxyacetophenone; Methanesulfonyl
-
- Inchi: 1S/C9H10O4S/c1-14(11,12)13-7-9(10)8-5-3-2-4-6-8/h2-6H,7H2,1H3
- InChI Key: PGKMWTAFZUKYBD-UHFFFAOYSA-N
- SMILES: CS(OCC(C1C=CC=CC=1)=O)(=O)=O
Computed Properties
- Exact Mass: 214.02997997Da
- Monoisotopic Mass: 214.02997997Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 68.8Ų
2-Hydroxyacetophenone; Methanesulfonyl Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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